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L-Thyroxine-13C6 certified reference material

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: L-Thyroxine-13C6

Cat. No.: S1791281

Product and Technical Specifications

The table below summarizes the core specifications for L-Thyroxine-13C6 (Cerilliant, Product Code: T-

076) [1] [21:

Specification
Category

Details

Product Name

Manufacturer/Brand

Concentration

Solvent

Packaging

Certification

Storage

CAS Number

Chemical Formula

L-Thyroxine-13C6 (T4-13C6)

Cerilliant (Sold by MilliporeSigma/Supelco) [1] [3]

100 pg/mL [1] [2]

Methanol with 0.1 N NHs (Ammonia) [1]

Ampule of 1 mL [1]

Certified Reference Material (CRM), Certified Spiking Solution [1]

-20°C [1]

720710-30-5 [4] [2]

13C6CoH1114NOa4 [3] [2]
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Specification
Category

Details

Molecular Weight 782.83 g/mol [3] [2]

Quality & Traceability ISO/IEC 17025 and ISO 17034 accredited; supplied with a Certificate of
Analysis (CoA) [1]

Primary Applications and Experimental Protocols

L-Thyroxine-13C6 is designed to be used as an internal standard in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) methods for the precise quantification of endogenous L-Thyroxine. The

following section outlines key application protocols cited in the literature.

Analysis of Total Thyroid Hormones in Human Serum

This protocol, adapted from a 2025 research article, describes a high-throughput method for analyzing

thyroid hormones (THs) and their metabolites (THMs) in human serum [5].

e Sample Preparation (Total Fraction)
o Protein Precipitation: Add a stable isotope internal standard mixture (including L-Thyroxine-
13C6) to the serum sample.
o Solid-Phase Extraction (SPE): Purify and concentrate the analytes using anionic-exchange
SPE cartridges [5].
e Derivatization
o To significantly enhance detection sensitivity (>10-fold), derivatize the extracted samples using
dansyl chloride. This reagent targets the phenolic hydroxyl and amino groups present on the
thyroid hormones [5].
¢ Analysis by HPLC-ESI-MS/MS
o Analyze the derivatized samples using High-Performance Liquid Chromatography with
Electrospray lonization Tandem Mass Spectrometry (HPLC-ESI-MS/MS). The use of L-
Thyroxine-13C6 as an internal standard corrects for losses during sample preparation and
variations in instrument response [5].

Analysis of Free (Unbound) Thyroid Hormones in Serum
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Measuring the free fraction, which is biologically active, requires a different sample cleanup to separate the

unbound hormones from those bound to serum proteins.

e Sample Preparation (Free Fraction)
o Ultrafiltration: Use ultrafiltration devices to separate the low-molecular-weight free hormones
from protein-bound hormones.
o Salt-Out Liquid Partitioning: Further purify the free fraction using a liquid-liquid extraction
technique that separates analytes based on solubility [5].
e Derivatization and Analysis
o The subsequent derivatization with dansyl chloride and HPLC-ESI-MS/MS analysis steps are
similar to those used for the total fraction analysis [5].

The experimental workflow for both total and free hormone analysis is summarized below:

Handling, Safety, and Regulatory Information

o Safety Classification: The solution is classified as a Flammable Liquid (Class 3) [1] [6].

e Hazard Statements: The product is hazardous and carries risk codes including H331 (toxic if
inhaled), H311 (toxic in contact with skin), and H370 (causes damage to organs) [3]. The target
organs for toxicity are identified as the eyes and central nervous system [1].

e Physical Properties: The flash point is 9.7°C (49.5°F), confirming it is highly flammable at room
temperature [1].

e DEA Status: This product is offered in a convenient, DEA-exempt format, meaning it is exempt from
certain Controlled Substances Act requirements, which simplifies procurement and handling for
laboratories [1] [7].

Key Features for Researchers

¢ High Precision: The solution is prepared gravimetrically using qualified precision balances to ensure
minimal uncertainty in concentration [1] [6].

e Guaranteed Stability: The ampules are flame-sealed under an argon atmosphere to ensure long-
term stability, and the product is rigorously tested via real-time stability studies [1].

¢ Proven Applications: The standard is validated for use in diverse sample types, including human
and rat serum, as well as tissue samples from rats and lampreys [1] [5].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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